Cas no 2580203-10-5 (1-{9-azabicyclo3.3.1nonan-3-yl}methanamine)

• Product Name: 1-{9-azabicyclo3.3.1nonan-3-yl}methanamine
• CAS No: 2580203-10-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5659778
• PubChem ID: 141201468
• Update Time: 2023-11-27

1-{9-azabicyclo3.3.1nonan-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-27718678
• 2580203-10-5
• 1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine
• 1-{9-azabicyclo3.3.1nonan-3-yl}methanamine

• Inchi： 1S/C9H18N2/c10-6-7-4-8-2-1-3-9(5-7)11-8/h7-9,11H,1-6,10H2
• InChI Key： GTDCDPZAJDPHNG-UHFFFAOYSA-N
• SMILES： N1C2CCCC1CC(CN)C2

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų